119Sn Mössbauer spectroscopy study of the mechanism of lithium reaction with self-organized Ti1/2Sn1/2O2 nanotubes

Nanoscale Pub Date: 2014-06-10 DOI: 10.1039/C4NR01500B

Abstract

Novel self-organized Ti1/2Sn1/2O2 nanotubes can be produced by the electrochemical anodization of co-sputtered Ti–Sn thin-films. Combined X-ray photoelectron spectroscopy and 119Sn Mössbauer spectroscopy of pristine samples evidenced the octahedral substitution of Sn4+ for Ti4+ in the TiO2 structure. In addition to the improved lithium storage behaviour of the Ti1/2Sn1/2O2 nanotubes, ex situ119Sn Mössbauer spectroscopy of cycled electrodes has sufficiently confirmed that no decomposition of the Ti1/2Sn1/2O2 structure occurred, and that no Li–Sn phase was formed during the discharge, corroborating that the electrochemical reaction is due exclusively to Li+ insertion into the Ti1/2Sn1/2O2 nanotubes in the 1 ≤ U/V ≤ 2.6 voltage range.

Graphical abstract: 119Sn Mössbauer spectroscopy study of the mechanism of lithium reaction with self-organized Ti1/2Sn1/2O2 nanotubes
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